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Compound of Interest

Compound Name: Anhydrovinblastine

Cat. No.: B1217452

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the core chemical and biological properties of
3',4'-Anhydrovinblastine (AVLB), a significant dimeric indole alkaloid. As a key biosynthetic
precursor to the clinically important anticancer agents vinblastine and vincristine, and a subject
of extensive research in its own right, a thorough understanding of its characteristics is
essential for ongoing drug discovery and development efforts. This guide summarizes its
physicochemical properties, mechanism of action, synthesis protocols, and biological activity.

Chemical and Physical Properties

3',4'-Anhydrovinblastine is a complex heterocyclic compound belonging to the vinca alkaloid
class.[1] Its core structure consists of two distinct indole-containing units, catharanthine and
vindoline, linked together. The key physicochemical properties are summarized below.
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Property Value Reference(s)
Molecular Formula Ca6Hs56N4O0s [1112]
Molecular Weight 793.0 g/mol [1][2]

methyl

(1R,9R,10S,11R,12R,19R)-11-
acetyloxy-12-ethyl-4-
[(13S,15S)-17-ethyl-13-
methoxycarbonyl-1,11-
diazatetracyclo[13.3.1.04,12,05,1
IUPAC Name [1]
%lnonadeca-4(12),5,7,9,16-
pentaen-13-yl]-10-hydroxy-5-
methoxy-8-methyl-8,16-
diazapentacyclo[10.6.1.0%,°.02,
7.0%¢,2%Inonadeca-2,4,6,13-

tetraene-10-carboxylate

CAS Number 38390-45-3 [L112][31[4]

White to pale beige
Appearance , [31[5]
solid/crystal powder

Melting Point 205-207 °C [3]

Slightly soluble in DMSO,
Methanol, and Water. Soluble

Solubility in Chloroform, [51[6]
Dichloromethane, Ethyl

Acetate, and Acetone.

- Reported to be hygroscopic
Stability . [5]
and temperature-sensitive.

Mechanism of Action

Like other vinca alkaloids, the primary antineoplastic activity of 3',4'-Anhydrovinblastine
stems from its interaction with tubulin, the fundamental protein subunit of microtubules.[1][2] By
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disrupting microtubule dynamics, it effectively halts cell division, leading to apoptosis in rapidly
proliferating cancer cells.

The signaling pathway is as follows:
¢ Cellular Entry: The molecule enters the cell.

e Tubulin Binding: It binds with high affinity to 3-tubulin at the vinca domain, near the GTP-
binding site.[7][8][9]

« Inhibition of Polymerization: This binding event inhibits the polymerization of tubulin dimers
into microtubules.[1][2][7][10] At higher concentrations, it can induce microtubule
depolymerization.

» Disruption of Mitotic Spindle: The lack of functional microtubules prevents the formation and
function of the mitotic spindle, a critical apparatus for chromosome segregation during cell
division.[1][2]

e M-Phase Arrest: Consequently, the cell cycle is arrested in the M (mitosis) phase.[1][2]

e Apoptosis: Unable to complete mitosis, the cell undergoes programmed cell death
(apoptosis).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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